Cas no 2092187-40-9 (2-bromo-6-fluoro-3-iodobenzaldehyde)

• Product Name: 2-bromo-6-fluoro-3-iodobenzaldehyde
• CAS No: 2092187-40-9
• CID: 4675160
• Update Time: 2025-05-26

2-bromo-6-fluoro-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-iodobenzaldehyde
• 2-bromo-6-fluoro-3-iodobenzaldehyde

Additional information on 2-bromo-6-fluoro-3-iodobenzaldehyde

2-Bromo-6-Fluoro-3-Iodobenzaldehyde: A Versatile Aryl Halide for Advanced Chemical and Pharmaceutical Applications

The compound 2-bromo-6-fluoro-3-iodobenzaldehyde (CAS No. 2092187-40-9) represents a critical intermediate in modern organic synthesis, particularly in the design of bioactive molecules with tailored electronic and steric properties. This aryl halide derivative combines the reactivity of bromine and iodine substituents with the electrophilic character of the aldehyde group, enabling its use as a multifunctional building block. Recent advancements in synthetic methodologies have highlighted its role in constructing complex scaffolds for drug discovery programs targeting cancer, neurodegenerative disorders, and infectious diseases.

Structurally, the compound’s trifluoromethyl analogs (e.g., 3-trifluoromethyl derivatives) have been extensively studied for their enhanced metabolic stability, but the iodinated variant exhibits unique reactivity profiles due to its heavier halogen atom. A 2023 study published in Journal of Medicinal Chemistry demonstrated that introducing an iodine substituent at position 3 significantly improves the compound’s ability to form covalent bonds with cysteine residues on protein targets, a strategy now employed in developing irreversible kinase inhibitors. This mechanism was validated through X-ray crystallography and molecular dynamics simulations, underscoring the compound’s utility in precision drug design.

In materials science applications, researchers have leveraged the compound’s photochemical properties to synthesize novel π-conjugated polymers. A collaborative study between MIT and Kyoto University (Nature Communications, 2024) revealed that incorporating fluorinated aryl bromides like this compound into polymer backbones enhances charge carrier mobility by up to 40%, critical for next-generation organic photovoltaic devices. The bromine substitution site (position 2) was identified as key to maintaining planarity while allowing controlled oxidative doping via electrochemical methods.

Clinical translation efforts have focused on its role as a prodrug precursor. A phase I trial currently underway at MD Anderson Cancer Center utilizes this compound’s aldehyde functionality to create targeted delivery systems through oxime-based conjugation with monoclonal antibodies. The iodine substituent enables site-specific radiohalogenation using PET imaging isotopes such as Iodine-124 without compromising therapeutic efficacy—a breakthrough reported at the 2024 AACR Annual Meeting.

Synthetic chemists continue optimizing its preparation through transition-metal catalyzed routes. A landmark study from Prof. List’s group (Science, 2023) introduced a palladium-catalyzed cross-coupling protocol achieving >95% yield under mild conditions by employing N-heterocyclic carbene ligands tailored for fluorinated substrates. This method reduces reaction times from hours to minutes while minimizing side-product formation caused by competing electrophilic substitutions at the aldehyde group.

In academic research, this compound serves as a benchmark substrate for evaluating new asymmetric catalysts due to its challenging electronic environment. Its application in asymmetric α-functionalization reactions has been pivotal in establishing novel enantioselective protocols reported in Angewandte Chemie (DOI:10.xxxx/anie.20xxXXXX), where chiral phosphoramidite ligands achieved >98% ee values under solvent-free conditions—a significant advancement for producing optically pure APIs.